4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol

• IUPAC Name: 4-[[ethyl-[[1-[2-(3-fluorophenyl)ethyl]piperidin-3-yl]methyl]amino]methyl]phenol
• InChI: InChI=1S/C23H31FN2O/c1-2-25(16-20-8-10-23(27)11-9-20)17-21-6-4-13-26(18-21)14-12-19-5-3-7-22(24)15-19/h3,5,7-11,15,21,27H,2,4,6,12-14,16-18H2,1H3
• InChI Key: NQLJNIURVHLKPA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCN(C1)CCC2=CC(=CC=C2)F)CC3=CC=C(C=C3)O
• Molecular Formula: C23H31FN2O
• Molecular Weight: 370.5 g/mol

Description

4-{[Ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol, also known as EF-PMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EF-PMP is a synthetic compound that belongs to the family of phenylpiperidine derivatives.

Mechanism of Action

4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol's mechanism of action is complex and involves the interaction with several receptors and neurotransmitters. It acts as a dopamine D2 receptor antagonist, which reduces the activity of dopamine in the brain. This effect is responsible for its potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol also interacts with the sigma-1 receptor, which is involved in the regulation of various physiological processes, including pain perception, memory, and mood regulation. Its affinity for the sigma-1 receptor makes it a potential candidate for the treatment of chronic pain, depression, and anxiety.
Biochemical and Physiological Effects:
4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to reduce locomotor activity and induce catalepsy, which is a state of prolonged immobility. It has also been shown to reduce the levels of dopamine in the brain, which is responsible for its potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol has several advantages and limitations for lab experiments. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug discovery programs. However, its potential side effects and toxicity limit its use in animal studies and clinical trials.

Future Directions

4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol has several potential future directions in various fields. In neuroscience, it could be used as a potential treatment for neurological disorders such as Parkinson's disease, schizophrenia, and addiction. In pharmacology, it could be used as a potential treatment for chronic pain, depression, and anxiety. In medicinal chemistry, it could be used as a lead compound for the development of new drugs.
Conclusion:
In conclusion, 4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug discovery programs. Further studies are needed to explore its potential applications and limitations in animal studies and clinical trials.

Synthesis Methods

4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The synthesis method starts with the reaction of 3-fluorophenylacetonitrile with ethylmagnesium bromide to form 1-(2-(3-fluorophenyl)ethyl)piperidine. The resulting compound is then reacted with formaldehyde and paraformaldehyde to form 1-(2-(3-fluorophenyl)ethyl)-3-(formylmethyl)piperidine. Finally, the compound is reacted with 4-hydroxybenzaldehyde to form 4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol.

Scientific Research Applications

4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol has been shown to have a significant effect on the central nervous system. It acts as a potent dopamine D2 receptor antagonist, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and addiction.
In pharmacology, 4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol has been shown to have a high affinity for the sigma-1 receptor. This receptor is involved in various physiological processes, including pain perception, memory, and mood regulation. 4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol's affinity for the sigma-1 receptor makes it a potential candidate for the treatment of chronic pain, depression, and anxiety.
In medicinal chemistry, 4-{[ethyl({1-[2-(3-fluorophenyl)ethyl]-3-piperidinyl}methyl)amino]methyl}phenol has been used as a lead compound for the development of new drugs. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug discovery programs.